Cas no 939757-43-4 (1-Allylpiperidine-3-carboxylic acid)
1-Allylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-allylpiperidine-3-carboxylic acid
- T0443
- 3-piperidinecarboxylic acid, 1-(2-propenyl)-
- 1-Allylpiperidine-3-carboxylic acid
-
- MDL: MFCD09026204
- Inchi: 1S/C9H15NO2/c1-2-5-10-6-3-4-8(7-10)9(11)12/h2,8H,1,3-7H2,(H,11,12)
- InChI Key: GXQZPBXJDOJFSG-UHFFFAOYSA-N
- SMILES: OC(C1CN(CC=C)CCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- Topological Polar Surface Area: 40.5
1-Allylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A134370-100mg |
1-Allylpiperidine-3-carboxylic acid |
939757-43-4 | 100mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A134370-250mg |
1-Allylpiperidine-3-carboxylic acid |
939757-43-4 | 250mg |
$ 380.00 | 2022-06-08 | ||
| TRC | A134370-500mg |
1-Allylpiperidine-3-carboxylic acid |
939757-43-4 | 500mg |
$ 600.00 | 2022-06-08 | ||
| abcr | AB416418-500 mg |
1-Allylpiperidine-3-carboxylic acid |
939757-43-4 | 500MG |
€313.80 | 2022-03-02 | ||
| abcr | AB416418-1 g |
1-Allylpiperidine-3-carboxylic acid |
939757-43-4 | 1g |
€373.00 | 2022-03-02 | ||
| abcr | AB416418-5 g |
1-Allylpiperidine-3-carboxylic acid |
939757-43-4 | 5g |
€965.00 | 2022-03-02 | ||
| abcr | AB416418-250mg |
1-Allylpiperidine-3-carboxylic acid; . |
939757-43-4 | 250mg |
€172.00 | 2025-04-15 | ||
| abcr | AB416418-1g |
1-Allylpiperidine-3-carboxylic acid; . |
939757-43-4 | 1g |
€389.00 | 2025-04-15 | ||
| A2B Chem LLC | BA35688-500mg |
1-Allylpiperidine-3-carboxylic acid |
939757-43-4 | >95% | 500mg |
$523.00 | 2024-07-18 | |
| A2B Chem LLC | BA35688-1g |
1-Allylpiperidine-3-carboxylic acid |
939757-43-4 | >95% | 1g |
$578.00 | 2024-07-18 |
1-Allylpiperidine-3-carboxylic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-Allylpiperidine-3-carboxylic acid
Introduction to 1-Allylpiperidine-3-carboxylic Acid (CAS No. 939757-43-4)
1-Allylpiperidine-3-carboxylic acid (CAS No. 939757-43-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 1-Allylpiperidine-3-carboxylic acid.
The molecular formula of 1-Allylpiperidine-3-carboxylic acid is C9H15NO2, and its molecular weight is approximately 169.22 g/mol. The compound consists of a piperidine ring with an allyl group and a carboxylic acid moiety attached to the 1- and 3-positions, respectively. This unique structure imparts specific chemical and physical properties that make it an attractive candidate for various chemical and biological studies.
In terms of physical properties, 1-Allylpiperidine-3-carboxylic acid is a white crystalline solid with a melting point ranging from 80 to 85°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental setups and formulations.
The synthesis of 1-Allylpiperidine-3-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-piperidinylacetic acid with allyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product with high yield and purity. Another approach involves the use of palladium-catalyzed coupling reactions, which offer enhanced selectivity and functional group tolerance.
The biological activities of 1-Allylpiperidine-3-carboxylic acid have been extensively studied in recent years. One notable application is its potential as a modulator of ion channels, particularly calcium channels. Research has shown that this compound can selectively inhibit certain types of calcium channels, making it a valuable tool for investigating ion channel function and developing new therapeutic strategies for conditions such as cardiovascular diseases and neurological disorders.
In addition to its ion channel modulating properties, 1-Allylpiperidine-3-carboxylic acid has also been explored for its anti-inflammatory effects. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo models. These findings suggest that this compound may have potential applications in the treatment of inflammatory diseases.
The pharmacokinetic properties of 1-Allylpiperidine-3-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to optimize these properties for clinical applications.
In conclusion, 1-Allylpiperidine-3-carboxylic acid (CAS No. 939757-43-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.
939757-43-4 (1-Allylpiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)